Cas no 1804061-30-0 (4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole)

• Product Name: 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole
• CAS No: 1804061-30-0
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4824306
• Update Time: 2025-06-13

4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4BrF3N2O/c9-4-1-3(15-7(10)11)2-5-6(4)14-8(12)13-5/h1-2,7H,(H,13,14)
• InChI Key： QARHTLJHIJELRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(N2)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9

Additional information on 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole

Introduction to 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole (CAS No. 1804061-30-0)

4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole (CAS No. 1804061-30-0) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzimidazole class, which is well-known for its broad spectrum of pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The presence of multiple fluorine atoms and a bromine substituent in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The nomenclature of this compound clearly highlights its chemical composition: the 4-bromo substituent indicates a bromine atom at the fourth position of the benzimidazole ring, while the 6-difluoromethoxy group suggests the presence of two fluorine atoms and a methoxy group at the sixth position. Additionally, the 2-fluoro label points to a fluorine atom at the second position. This specific arrangement of functional groups makes 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in designing novel benzimidazole derivatives with enhanced biological activity and improved pharmacokinetic profiles. The introduction of fluorine atoms into benzimidazole structures has been particularly effective in modulating their binding affinity to biological targets. For instance, fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymes, while also enhancing lipophilicity, which can improve drug absorption and distribution.

One of the most compelling aspects of 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have utilized similar benzimidazole derivatives in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine substituent in this compound also offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce additional moieties and tailor the compound's properties for specific therapeutic applications.

Recent studies have explored the antimicrobial properties of benzimidazole derivatives, particularly those with halogenated substituents. The structural features of 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole suggest that it may exhibit potent activity against resistant bacterial strains by interfering with essential bacterial processes. This has prompted investigations into its efficacy against multidrug-resistant pathogens, making it a subject of interest for antimicrobial drug development.

The synthesis of 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of fluorinating agents and brominating reagents is critical in introducing the desired functional groups at specific positions on the benzimidazole core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, studies have indicated that benzimidazole derivatives with similar halogenation patterns can modulate signaling pathways associated with cancer cell proliferation and survival. Further preclinical studies are needed to elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in designing and optimizing benzimidazole-based drugs cannot be overstated. Molecular modeling techniques have been employed to predict how 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole interacts with biological targets at the molecular level. These simulations help researchers identify key binding sites and optimize the compound's structure for improved efficacy and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion, 4-Bromo-6-difluoromethoxy-2-fluoro-1H-benzimidazole (CAS No. 1804061-30-0) represents a fascinating example of how structural modifications can enhance the biological activity of heterocyclic compounds. Its unique combination of substituents makes it a versatile scaffold for developing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new possibilities in medicinal chemistry, compounds like this one will undoubtedly play a crucial role in shaping the future of drug development.